5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole

• Molecular Formula: C15H13ClN4OS
• Molecular Weight: 332.8 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole
• InChI: InChI=1S/C15H13ClN4OS/c1-21-14-8-6-13(7-9-14)20-15(17-18-19-20)22-10-11-2-4-12(16)5-3-11/h2-9H,10H2,1H3
• InChI Key: SHTOBTVAFCAXRB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCC3=CC=C(C=C3)Cl

Description

5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole, also known as CMT-3, is a tetrazole derivative that has been extensively studied for its potential therapeutic applications in various diseases. This compound exhibits anti-inflammatory, anti-cancer, and anti-arthritic properties, making it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole involves the inhibition of MMP activity. MMPs are enzymes that play a key role in the degradation of extracellular matrix proteins, which are essential for the maintenance of tissue structure and function. By inhibiting MMP activity, 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole prevents the degradation of extracellular matrix proteins, which can lead to the development of various diseases.
Biochemical and Physiological Effects:
5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole has been shown to exhibit anti-inflammatory, anti-cancer, and anti-arthritic properties. In particular, 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole has been found to inhibit the activity of MMPs, which are enzymes that play a key role in the degradation of extracellular matrix proteins. This inhibition of MMP activity has been shown to be effective in the treatment of various diseases, including cancer and arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole is its ability to inhibit MMP activity, which makes it an attractive candidate for drug development. However, one of the limitations of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole. One area of research is the development of more potent and selective MMP inhibitors based on the structure of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole. Another area of research is the investigation of the potential therapeutic applications of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole in other diseases, such as cardiovascular disease and neurodegenerative disorders. Additionally, the development of novel drug delivery systems for 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole may improve its efficacy and reduce its potential toxicity.

Synthesis Methods

The synthesis of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole involves the condensation of 4-chlorobenzyl mercaptan and 4-methoxyphenylhydrazine with sodium nitrite in the presence of copper sulfate. This reaction results in the formation of a tetrazole ring, which is a characteristic feature of 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole.

Scientific Research Applications

5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-arthritic properties. In particular, 5-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)tetrazole has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in the degradation of extracellular matrix proteins. This inhibition of MMP activity has been shown to be effective in the treatment of various diseases, including cancer and arthritis.